Cas no 1286711-94-1 (1-2-(ethylsulfanyl)benzoyl-4-(1H-imidazol-1-yl)methylpiperidine)

• Product Name: 1-2-(ethylsulfanyl)benzoyl-4-(1H-imidazol-1-yl)methylpiperidine
• CAS No: 1286711-94-1
• MF: C₁₈H₂₃N₃OS
• MW: 329.459722757339
• CID: 6481267
• PubChem ID: 52992531
• Update Time: 2024-01-13

1-2-(ethylsulfanyl)benzoyl-4-(1H-imidazol-1-yl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-2-(ethylsulfanyl)benzoyl-4-(1H-imidazol-1-yl)methylpiperidine
• (4-((1H-imidazol-1-yl)methyl)piperidin-1-yl)(2-(ethylthio)phenyl)methanone
• (2-ethylsulfanylphenyl)-[4-(imidazol-1-ylmethyl)piperidin-1-yl]methanone
• AKOS024519452
• F5822-0106
• VU0521262-1
• 1286711-94-1

• Inchi： 1S/C18H23N3OS/c1-2-23-17-6-4-3-5-16(17)18(22)21-10-7-15(8-11-21)13-20-12-9-19-14-20/h3-6,9,12,14-15H,2,7-8,10-11,13H2,1H3
• InChI Key： MDHWBRRKVMLLMD-UHFFFAOYSA-N
• SMILES： S(CC)C1C=CC=CC=1C(N1CCC(CN2C=NC=C2)CC1)=O

Computed Properties

• Exact Mass: 329.15618354g/mol
• Monoisotopic Mass: 329.15618354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines